Cas no 364631-72-1 (tert-butyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate)

• Product Name: tert-butyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate
• CAS No: 364631-72-1
• MF: C₁₂H₂₃NO₅
• MW: 261.314724206924
• MDL: MFCD14584933
• CID: 1473822
• PubChem ID: 45497366
• Update Time: 2025-05-20

tert-butyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]-,1,1-dimethylethyl ester
• tert-butyl [5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate
• tert-butyl (5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate
• tert-butyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate
• VU0549325-1
• (2,2-dimethyl-5-hydroxymethyl-1,3-dioxan-5-yl)carbamic Acid t-butyl Ester
• (5-hydroxymethyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamic acid t-butyl ester
• tert-Butyl N-[5-(hydroxymethyl)-2,2-dimethyl
• D85764
• MFCD14584933
• tert-butyl 5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-ylcarbamate
• Z1505713523
• tert-butyl(5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate
• F9995-0246
• EN300-238165
• UIDPKGWXTKYSPZ-UHFFFAOYSA-N
• t-Butyl [5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate
• tert-Butyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]-carbamate
• AKOS015957703
• 1,1-Dimethylethyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate
• SCHEMBL79673
• DB-374376
• 364631-72-1
• 5-(Boc-amino)-5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxane

• MDL： MFCD14584933
• Inchi： 1S/C12H23NO5/c1-10(2,3)18-9(15)13-12(6-14)7-16-11(4,5)17-8-12/h14H,6-8H2,1-5H3,(H,13,15)
• InChI Key： UIDPKGWXTKYSPZ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC(CO)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 261.15762283 g/mol
• Monoisotopic Mass: 261.15762283 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77
• Molecular Weight: 261.31

Additional information on tert-butyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate

Research Brief on tert-butyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate (CAS: 364631-72-1)

This research brief provides an in-depth analysis of the latest advancements and applications of tert-butyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate (CAS: 364631-72-1), a key intermediate in the synthesis of biologically active compounds. The compound has garnered significant attention in the pharmaceutical and chemical biology fields due to its versatile utility in drug discovery and development.

Recent studies have highlighted the role of tert-butyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate as a crucial building block in the synthesis of novel therapeutic agents. Its unique structural features, including the dioxane ring and carbamate moiety, make it an ideal candidate for the development of protease inhibitors and other enzyme-targeting drugs. Researchers have successfully utilized this compound in the synthesis of potential antiviral and anticancer agents, demonstrating its broad applicability.

One of the most notable advancements involves the optimization of synthetic routes for tert-butyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate. Recent publications have reported improved yields and purity through innovative catalytic methods and green chemistry approaches. These developments are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

In addition to its synthetic utility, tert-butyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory and neuroprotective effects. These findings open new avenues for the development of therapeutics targeting neurodegenerative diseases and chronic inflammatory conditions.

Looking ahead, the continued exploration of tert-butyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate and its derivatives is expected to yield significant breakthroughs in drug discovery. Collaborative efforts between academia and industry will be essential to fully realize the compound's potential and translate research findings into clinical applications.